Cas no 6321-67-1 (4-(4-methylphenanthren-1-yl)butanoic Acid)
6321-67-1 structure
Product Name:4-(4-methylphenanthren-1-yl)butanoic Acid
CAS No:6321-67-1
MF:C19H18O2
MW:278.345025539398
CID:959251
PubChem ID:232863
Update Time:2025-04-19
4-(4-methylphenanthren-1-yl)butanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-methylphenanthren-1-yl)butanoic Acid
- 4-(4-Methyl-[1]phenanthryl)-buttersaeure
- 4-(4-methyl-[1]phenanthryl)-butyric acid
- 4-(4-Methyl-1-phenanthryl)buttersaeure
- AC1L5OTI
- AC1Q5W17
- AG-K-01710
- AR-1F6373
- CTK5B8141
- NSC30827
- NSC-30827
- DTXSID00283295
- 6321-67-1
-
- Inchi: 1S/C19H18O2/c1-13-9-10-15(6-4-8-18(20)21)17-12-11-14-5-2-3-7-16(14)19(13)17/h2-3,5,7,9-12H,4,6,8H2,1H3,(H,20,21)
- InChI Key: OPECTSSXLXTIME-UHFFFAOYSA-N
- SMILES: OC(CCCC1C=CC(C)=C2C3C=CC=CC=3C=CC2=1)=O
Computed Properties
- Exact Mass: 278.13074
- Monoisotopic Mass: 278.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.187
- Boiling Point: 497.4°C at 760 mmHg
- Flash Point: 393.9°C
- Refractive Index: 1.665
- PSA: 37.3
4-(4-methylphenanthren-1-yl)butanoic Acid Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
6321-67-1 (4-(4-methylphenanthren-1-yl)butanoic Acid) Related Products
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